Cas no 105985-17-9 (3-chloro-1,2-dihydropyrazin-2-one)

• Product Name: 3-chloro-1,2-dihydropyrazin-2-one
• CAS No: 105985-17-9
• MF: C₄H₃ClN₂O
• MW: 130.53241944313
• MDL: MFCD05722604
• CID: 1031727
• PubChem ID: 22605826
• Update Time: 2025-04-20

3-chloro-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyrazin-2(1H)-one
• 3-chloro-1H-pyrazin-2-one
• 3-Chloro-pyrazin-2-ol
• 3-chloropyrazin-2-ol
• 3-Chloro-2(1H)-pyrazinone
• 3-chloro-1,2-dihydropyrazin-2-one
• 2-Chloro-3-hydroxypyrazine
• 3-chloro pyrazinone
• 2(1H)-Pyrazinone, 3-chloro-
• NE58580
• AK126288
• BB 0261547
• DTXSID40626844
• C71237
• DA-15888
• BS-3624
• SCHEMBL940899
• AKOS016012977
• SY197666
• AKOS010966813
• 105985-17-9
• F8880-2882
• CS-0155546
• EN300-91688
• MFCD18427098

• MDL： MFCD05722604
• Inchi： 1S/C4H3ClN2O/c5-3-4(8)7-2-1-6-3/h1-2H,(H,7,8)
• InChI Key： GRTBIIMNXROPAX-UHFFFAOYSA-N
• SMILES： ClC1C(NC=CN=1)=O

Computed Properties

• Exact Mass: 129.99349
• Monoisotopic Mass: 129.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.3

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (27 g/l) (25 º C),
• PSA: 41.46

3-chloro-1,2-dihydropyrazin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines